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Compound of Interest

Compound Name: LUF5834

Cat. No.: B608679 Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds like LUF5834 is a critical aspect of laboratory operations and

environmental responsibility. This guide provides detailed, step-by-step procedures for the

proper disposal of LUF5834, aligning with standard laboratory safety protocols and regulatory

considerations. Adherence to these guidelines helps protect personnel, the environment, and

ensures institutional compliance.

LUF5834 Chemical and Physical Properties
A summary of the known properties of LUF5834 is presented below. This information is crucial

for its correct handling and disposal.
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Property Value Reference

Chemical Name

2-Amino-4-(4-

hydroxyphenyl)-6-[(1H-

imidazol-2-ylmethyl)thio]-3,5-

pyridinecarbonitrile

Molecular Formula C₁₇H₁₂N₆OS

Molecular Weight 348.38

Biological Activity
Potent adenosine A₂A and A₂B

receptor partial agonist.

Solubility Soluble to 100 mM in DMSO.

Storage Store at -20°C.

Purity ≥98%

CAS Number 333962-91-7

Experimental Protocols: General Disposal
Procedure for LUF5834
The following protocol outlines the necessary steps for the safe disposal of LUF5834. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines that may be in place.[1]

Step 1: Waste Identification and Classification

Treat as Hazardous Waste: Until confirmed otherwise by your institution's EHS department,

all waste containing LUF5834, including pure compound, solutions, and contaminated

materials, should be treated as hazardous chemical waste.[1]

Consult Safety Data Sheet (SDS): Although a specific SDS for LUF5834 was not readily

available, it is best practice to locate and review the SDS for any chemical before use and

disposal.[2][3] The SDS provides critical information on hazards and handling.

Step 2: Personal Protective Equipment (PPE)
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Before handling LUF5834 waste, ensure you are wearing appropriate PPE:

Gloves: Wear compatible, chemical-resistant gloves. Double gloving may be necessary

depending on the solvent used.[2]

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect from splashes.

Step 3: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[1]

Solid Waste:

Collect unused or expired LUF5834 powder, along with contaminated items such as

gloves, weigh boats, and paper towels, in a designated, leak-proof solid waste container.

This container should be clearly labeled as "Hazardous Waste" or "Chemical Waste" and

specify the contents (e.g., "Solid Waste: LUF5834").[1]

Liquid Waste:

Collect solutions containing LUF5834 in a separate, compatible liquid waste container.

Do not mix with other types of chemical waste unless permitted by your EHS department.

[2] For example, keep halogenated and non-halogenated solvent waste separate.[1]

The container must be clearly labeled with the full chemical name ("LUF5834"), the

solvent (e.g., "in DMSO"), the concentration, and a "Hazardous Waste" label.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with LUF5834 must be disposed of

in a designated sharps container.[1][2]

If the syringe contains a visible amount of the drug solution, it may need to be disposed of

as hazardous chemical waste in a specific container, not a standard sharps container.
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Consult your EHS for guidance.[2]

Step 4: Labeling and Storage of Waste Containers

Accurate Labeling: All waste containers must be accurately and clearly labeled with the full

chemical name of the contents, the concentration (if in solution), and the date the waste was

first added.[1]

Container Condition: Ensure waste containers are in good condition, free from leaks or

external contamination, and are kept closed except when adding waste.[1]

Storage Location: Store waste containers in a designated satellite accumulation area (SAA)

as specified by your institution.

Step 5: Final Disposal

Institutional Procedures: Follow your institution's established procedures for chemical waste

pickup. This typically involves contacting the EHS department to schedule a collection.[1]

Prohibited Disposal Methods:

Do Not Dispose Down the Drain: Never dispose of chemical waste, including solutions

containing LUF5834, down the sink.[1][4][5]

Do Not Dispose in Regular Trash: Do not dispose of chemical waste in the regular trash

unless explicitly permitted by your EHS department.[1]

Evaporation is Not a Permitted Disposal Method: Evaporation of hazardous waste is not

an acceptable disposal method.[5]

Visualizing Key Processes
To further clarify the procedural and biological contexts of working with LUF5834, the following

diagrams have been generated.
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Caption: LUF5834 acts as an agonist, initiating a Gs-coupled signaling cascade.
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Caption: A step-by-step workflow for the safe disposal of LUF5834 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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